2-[5-(2-Methoxyphenoxy)pentylamino]ethanol

• IUPAC Name: 2-[5-(2-methoxyphenoxy)pentylamino]ethanol
• InChI: InChI=1S/C14H23NO3/c1-17-13-7-3-4-8-14(13)18-12-6-2-5-9-15-10-11-16/h3-4,7-8,15-16H,2,5-6,9-12H2,1H3
• InChI Key: SCSHQWBLMWRUFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCCCNCCO
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol

Description

2-[5-(2-Methoxyphenoxy)pentylamino]ethanol is an organic compound with the molecular formula C14H23NO3 It is characterized by the presence of a methoxyphenoxy group attached to a pentylamino chain, which is further connected to an ethanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(2-Methoxyphenoxy)pentylamino]ethanol typically involves the reaction of 2-methoxyphenol with a suitable halogenated pentylamine under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the phenoxide ion attacks the halogenated carbon, resulting in the formation of the desired product. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the reaction temperature is maintained at around 60-80°C.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. These reactors allow for better control of reaction parameters, such as temperature and pressure, leading to higher yields and purity of the final product. The use of catalysts, such as transition metal complexes, can also enhance the reaction efficiency and selectivity.

Chemical Reactions Analysis

Types of Reactions

2-[5-(2-Methoxyphenoxy)pentylamino]ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The methoxy group can be substituted with other functional groups, such as halogens or alkyl groups, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Halogenation reactions often employ reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

2-[5-(2-Methoxyphenoxy)pentylamino]ethanol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[5-(2-Methoxyphenoxy)pentylamino]ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

2-Methoxyphenol: A precursor in the synthesis of 2-[5-(2-Methoxyphenoxy)pentylamino]ethanol.

4-Methoxyphenol: Another methoxy-substituted phenol with similar chemical properties.

2-Methoxy-5-((phenylamino)methyl)phenol: A related compound with a phenylamino group.

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a methoxyphenoxy group with a pentylamino chain and ethanol moiety makes it a versatile compound for various applications.